Cas no 1160917-18-9 (Dapholdhamine A)
Dapholdhamine A structure
Product Name:Dapholdhamine A
CAS No:1160917-18-9
MF:C22H33NO3
MW:359.502326726913
CID:6672280
Update Time:2024-03-02
Dapholdhamine A Chemical and Physical Properties
Names and Identifiers
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- Dapholdhamine A
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- Inchi: 1S/C22H33NO3/c1-13-12-23-17-14-5-8-20(17)7-3-4-15(20)21(9-6-16(24)25)18(23)22(13,26)11-10-19(14,21)2/h13-15,17-18,26H,3-12H2,1-2H3,(H,24,25)/t13-,14+,15+,17+,18+,19-,20+,21-,22-/m1/s1
- InChI Key: MUGPALRHVRSORL-RQJDKPBXSA-N
- SMILES: [C@]12([C@H]3CCC[C@@]43CC[C@H]3[C@@H]4N4C[C@@H](C)[C@]([C@H]14)(O)CC[C@]32C)CCC(O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- XLogP3: 3.39
Dapholdhamine A Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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